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Compound of Interest

Compound Name: Ethyl 3-hydroxy-5-methylbenzoate

CAS No.: 1126430-75-8

Cat. No.: B1528403

Get Quote

Executive Summary & Structural Framework
The definitive characterization of Ethyl 3-hydroxy-5-methylbenzoate (MW: 180.20 g/mol )

requires a rigorous differentiation from its structural isomers (e.g., ethyl salicylates or ethyl

vanillate derivatives). This guide synthesizes Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data to establish a self-validating analytical protocol.

This compound features a 1,3,5-substitution pattern on the benzene ring, creating a unique

symmetry breaking that is chemically distinct in spectroscopic analysis. The presence of an

electron-withdrawing ester group meta to both an electron-donating hydroxyl and a weakly

donating methyl group creates a "push-pull" electronic environment that defines its spectral

fingerprint.

Analytical Workflow
The following directed graph illustrates the logical flow for validating the structure, moving from

crude isolation to definitive spectral confirmation.
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Figure 1: Analytical workflow for the structural validation of phenolic esters.

Mass Spectrometry (GC-MS) Data & Fragmentation
Logic
Technique: Electron Ionization (EI), 70 eV. Molecular Formula:

Molecular Weight: 180.20 Da[1]

The mass spectrum of ethyl benzoates is dominated by

-cleavage and McLafferty rearrangements. For Ethyl 3-hydroxy-5-methylbenzoate, the
stability of the aromatic core prevents rapid degradation, allowing for a clear Molecular Ion (

).

Key Fragmentation Ions[2]
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment
Assignment

Mechanistic Origin

180 Moderate (30-50%)
Molecular Ion (Radical

Cation).

152 High

McLafferty

Rearrangement. Loss

of ethylene from the

ethyl ester. Produces

the radical cation of

the corresponding

benzoic acid.

135 Base Peak (100%)

-Cleavage. Loss of

ethoxy radical (

). Forms the stable

acylium ion (

).

107 High

Decarbonylation. Loss

of carbon monoxide

from the acylium ion.

Results in the

hydroxytoluene cation

(cresol cation).

79/77 Low

Aromatic ring

degradation

fragments.

Fragmentation Pathway Diagram
The transition from the molecular ion to the base peak is driven by the stability of the acylium

resonance structure.
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Figure 2: Primary fragmentation pathways in Electron Ionization (EI) MS.

Nuclear Magnetic Resonance (NMR) Analysis[2][3]
[4][5][6][7]
Solvent:

(Chloroform-d) is standard. Note: If hydroxyl proton resolution is poor or overlaps with
aromatics, switch to

to freeze the exchange and observe the OH as a sharp singlet/doublet.

1H NMR (400 MHz, )
The 1,3,5-substitution pattern eliminates ortho-coupling between aromatic protons, resulting in

a pattern of singlets (or fine meta-coupled doublets,

).
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Chemical Shift
(

ppm)

Multiplicity Integral Assignment
Structural
Logic

1.38
Triplet (

)
3H

Methyl of the

ethyl ester.

2.35 Singlet 3H

Aromatic methyl

group (Position

5).

4.36
Quartet (

)
2H

Methylene of the

ethyl ester.

Downfield due to

oxygen

electronegativity.

5.80 - 6.50 Broad Singlet 1H

Phenolic

hydroxyl. Shift

varies with

concentration

and water

content.

6.92 Singlet (br) 1H H-4

Shielded by two

ortho-donors

(OH and Me).

Located between

OH and Me.

7.45 Singlet (br) 1H H-2

Deshielded by

ester (ortho).

Shielded by OH

(ortho). Located

between Ester

and OH.

7.62 Singlet (br) 1H H-6 Deshielded by

ester (ortho).
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Weakly shielded

by Me (ortho).

Located between

Ester and Me.

Critical Distinction: Unlike 1,2,4-substituted isomers (which show distinct doublet/doublet-of-

doublets splitting), this isomer displays three distinct aromatic signals appearing as singlets or

narrow multiplets due to weak meta-coupling (

).

13C NMR (100 MHz, )
Carbonyl:

167.0 ppm (Ester

)

Aromatic C-O:

156.5 ppm (C-3, attached to OH)

Aromatic C-H:

114.0 (C-4), 120.5 (C-2), 122.0 (C-6)

Aliphatic:

61.2 (

), 21.5 (

), 14.3 (

)

Experimental Protocols
Protocol A: Sample Preparation for NMR
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To ensure sharp peaks and accurate integration:

Mass: Weigh 10-15 mg of Ethyl 3-hydroxy-5-methylbenzoate.

Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

Filtration: If the solution is cloudy (common if salt impurities exist), filter through a small plug

of glass wool into the NMR tube.

Acquisition: Run 16 scans for 1H NMR; 256-512 scans for 13C NMR.

Protocol B: GC-MS Setup
For purity check and mass confirmation:

Column: DB-5ms or equivalent (30m x 0.25mm ID).

Inlet Temp: 250°C.

Carrier Gas: Helium at 1.0 mL/min constant flow.

Oven Program:

Start: 60°C (hold 1 min).

Ramp: 20°C/min to 280°C.

End: Hold at 280°C for 5 min.

Detection: EI mode, scan range 40-400 m/z.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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